Cas no 13255-26-0 (Barium Silicate)

Barium Silicate is an inorganic compound composed of barium and silicon oxides, known for its high thermal stability and chemical resistance. It is commonly used in ceramics, glass formulations, and refractory materials due to its ability to enhance mechanical strength and thermal shock resistance. The compound exhibits low thermal expansion, making it suitable for high-temperature applications. Additionally, Barium Silicate is utilized in electronic components, such as insulators and capacitors, owing to its dielectric properties. Its compatibility with other oxides allows for tailored material properties in specialized industrial applications. The compound is typically available in powder form, with purity levels optimized for specific technical requirements.

Barium Silicate structure

Product Name:Barium Silicate

CAS No:13255-26-0

MF:BaO₃Si

MW:213.4107

MDL:MFCD00014186

CID:86895

PubChem ID:166725

Update Time:2025-06-08

Barium Silicate Chemical and Physical Properties

Names and Identifiers

- Barium Silicate
- BARIUM METASILICATE
- Barium silicon oxide
- Metasilicic acid barium salt
- Silicicacid,bariumsalt(1:1)
- silicicacid(h2sio3),bariumsalt(1:1)
- HMOQPOVBDRFNIU-UHFFFAOYSA-N
- AKOS015910622
- Barium mesosilicate
- NS00086133
- EINECS 235-746-8
- barium(2+);dioxido(oxo)silane
- 13255-26-0
- 12650-28-1
- Barium disilicate
- NS00084750
- EINECS 236-245-7
- Bariumsiliconoxide
- Silicic acid (H2SiO3), barium salt (1:1)
- Silicic acid, barium salt
- Q4419176
- MDL： MFCD00014186
- Inchi： InChI=1S/Ba.O3Si/c;1-4(2)3/q+2;-2
- InChI Key： HMOQPOVBDRFNIU-UHFFFAOYSA-N
- SMILES： [Ba+2].[Si](=O)([O-])[O-]

Computed Properties

Exact Mass: 213.86700
Monoisotopic Mass: 213.867
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 5
Rotatable Bond Count: 0
Complexity: 18.8
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.2A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Colorless orthorhombic crystals or powders
Density: 1,67 g/cm3
Melting Point: 1604°C
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.67
Water Partition Coefficient: Insoluble in water. Soluble in acids.
PSA: 63.19000
LogP: -0.73720
Solubility: Soluble in hydrochloric acid,Insoluble in cold water,In hot waterdecomposition.

Barium Silicate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：UN1564
WGK Germany：1
Hazard Category Code： 20/22
Safety Instruction： S28
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
TSCA：Yes
Safety Term：6.1
Packing Group：III
Risk Phrases：R20/22
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Barium Silicate Pricemore >>

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